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Compound of Interest

Compound Name: Polyaminopropyl biguanide

CAS No.: 51274-09-0

Cat. No.: B15583154

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
Polyaminopropyl biguanide (PAPB) is a cationic polymer with a repeating biguanide

functional group linked by propyl chains. A critical point of clarification within the scientific and

commercial literature is the frequent and often inaccurate interchangeable use of the term

"Polyaminopropyl Biguanide" for a structurally different polymer, Polyhexamethylene

Biguanide (PHMB). This guide will delineate the distinct chemical nature of PAPB, summarize

its known physicochemical properties, and detail its polymeric characteristics. It will also

address the more extensive data available for PHMB to provide context and highlight the

significant impact of the alkyl chain length on biological activity. This document aims to provide

a clear and technically detailed resource for researchers and professionals in drug

development.
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The fundamental distinction between Polyaminopropyl Biguanide (PAPB) and

Polyhexamethylene Biguanide (PHMB) lies in the length of the hydrocarbon linker between the

biguanide units.

Polyaminopropyl Biguanide (PAPB): Features a three-carbon (propyl) linker. Its CAS

number is 133029-32-0.[1][2][3] The repeating unit has the chemical formula (C5H11N5)n.[2]

Polyhexamethylene Biguanide (PHMB): Contains a six-carbon (hexyl) linker. It is often sold

as a hydrochloride salt.[4] Despite being chemically distinct, PHMB is frequently referred to

as polyaminopropyl biguanide in cosmetic ingredient lists (INCI name).[4][5]

This seemingly minor structural difference has a profound impact on the polymers'

physicochemical properties and biological activities, with PHMB exhibiting significantly higher

antimicrobial efficacy and cytotoxicity compared to PAPB.[6][7][8]
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A comparison of the repeating units of PAPB and PHMB.

Polymeric Nature
Both PAPB and PHMB are synthetic polymers, meaning they consist of repeating monomeric

units linked together to form long chains. The length of these chains is not uniform, resulting in

a distribution of molecular weights. This polydispersity is a key characteristic of these polymers.
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Polydispersity: The distribution of molecular weights in a polymer sample. This is often

characterized by the polydispersity index (PDI), which is the ratio of the weight-average

molecular weight (Mw) to the number-average molecular weight (Mn). A PDI of 1.0 indicates

a monodisperse polymer (all chains have the same length), while higher values indicate a

broader distribution of chain lengths. Specific PDI values for PAPB are not readily available

in the literature.

Molecular Weight: The average molecular weight of PHMB is reported to be in the range of

2670 to 4216 Da.[9] Due to the confusion in nomenclature, specific and reliable molecular

weight data for PAPB is scarce.

Cationic Nature: The biguanide groups in the polymer chain are protonated at physiological

pH, giving the polymer a positive charge. This cationic nature is crucial for its interaction with

negatively charged microbial cell membranes.

Physicochemical Properties
The available quantitative data on the physicochemical properties of PAPB is limited. Much of

the reported data is for PHMB, which is often mislabeled as PAPB. The following table

summarizes the available information, with clear distinctions made where the data pertains to

PHMB.
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Property
Polyaminopropyl
Biguanide (PAPB)

Polyhexamethylene
Biguanide (PHMB)

CAS Number 133029-32-0[1][2][10][11]
32289-58-0, 27083-27-8,

28757-47-3[5][12]

Molecular Formula (Repeating

Unit)
(C5H11N5)n[2] (C8H17N5)n · nHCl

Appearance

Solid/powder in neat form;

often a colorless to pale yellow

aqueous solution.[1]

Off-white to pale yellow

powder.[12]

Solubility Soluble in water.[13]
Good water solubility (around

40%).[12]

pKa Data not available Approximately 4.4 at 25°C.[14]

Average Molecular Weight

(Da)
Data not available 2670 - 4216[9][12]

Melting Point Data not available
Decomposes at 205 – 210 °C

without melting.[12]

Synthesis
Detailed, peer-reviewed synthesis protocols specifically for polyaminopropyl biguanide are

not readily available. However, the general synthesis of polymeric biguanides like PHMB is

achieved through a polycondensation reaction. One common method involves the reaction of

sodium dicyanamide with a diamine, in the case of PHMB, hexamethylenediamine.

Logical Workflow for Polybiguanide Synthesis

Dicyanamide Salt

Polycondensation Reaction

Diamine (e.g., 1,3-Diaminopropane for PAPB)

Polyaminopropyl Biguanide Purification Final Polymer Product
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A generalized workflow for the synthesis of polybiguanides.

Antimicrobial Mechanism of Action
The antimicrobial activity of cationic polymers like PAPB and PHMB is primarily attributed to

their interaction with the negatively charged components of microbial cell membranes.

Signaling Pathway of Antimicrobial Action

Cationic PAPB Polymer

Electrostatic Binding

Initial Interaction

Negatively Charged
Bacterial Cell Membrane

Membrane Disruption
and Increased Permeability

Leakage of
Cellular Contents

Cell Death

Click to download full resolution via product page

The proposed mechanism of antimicrobial action for PAPB.
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The process is generally understood as follows:

Electrostatic Attraction: The positively charged biguanide groups of PAPB are attracted to the

negatively charged phospholipids and other components of the bacterial cell wall and

membrane.

Membrane Disruption: Upon binding, the polymer disrupts the integrity of the cell membrane,

leading to increased permeability.

Leakage of Cellular Components: The compromised membrane allows for the leakage of

essential intracellular components, such as ions, ATP, and nucleic acids.

Cell Death: This loss of cellular contents and disruption of essential processes ultimately

leads to bacterial cell death.

It is important to note that while this is the generally accepted mechanism for polymeric

biguanides, the lower antimicrobial efficacy of PAPB compared to PHMB suggests that the

shorter propyl linker may result in a less disruptive interaction with the cell membrane.

Experimental Protocols for Characterization
Detailed, standardized experimental protocols for the characterization of PAPB are not widely

published. However, standard polymer characterization techniques can be adapted. The

following provides an overview of the methodologies for key experiments.

Gel Permeation Chromatography (GPC) for Molecular
Weight Distribution
GPC, also known as Size Exclusion Chromatography (SEC), separates polymers based on

their hydrodynamic volume in solution. This technique is essential for determining the

molecular weight distribution (Mn, Mw, and PDI) of PAPB.

Experimental Workflow for GPC Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b15583154/docs#an-in-depth-technical-
guide-to-polyaminopropyl-biguanide-structure-properties-and-polymeric-nature]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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